Cas no 1391060-10-8 (3-(3-methyl-4-nitrophenyl)morpholine)

• Product Name: 3-(3-methyl-4-nitrophenyl)morpholine
• CAS No: 1391060-10-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6343003
• PubChem ID: 130041687
• Update Time: 2025-05-21

3-(3-methyl-4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-4-nitrophenyl)morpholine
• 1391060-10-8
• EN300-1853808

• Inchi： 1S/C11H14N2O3/c1-8-6-9(2-3-11(8)13(14)15)10-7-16-5-4-12-10/h2-3,6,10,12H,4-5,7H2,1H3
• InChI Key： XVBJALCDKBVDDE-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=C(C)C=2)[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(3-methyl-4-nitrophenyl)morpholine

Introduction to 3-(3-methyl-4-nitrophenyl)morpholine (CAS No. 1391060-10-8) and Its Emerging Applications in Chemical Biology

3-(3-methyl-4-nitrophenyl)morpholine, identified by the Chemical Abstracts Service registry number 1391060-10-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of morpholine derivatives, which are known for their versatility in medicinal chemistry and drug development. The presence of both a methyl group and a nitro group on the phenyl ring, coupled with the morpholine moiety, endows this molecule with distinct electronic and steric characteristics that make it a valuable scaffold for designing novel bioactive molecules.

The 3-methyl-4-nitrophenyl substituent plays a crucial role in modulating the compound's interactions with biological targets. The nitro group, in particular, is a well-documented pharmacophore that can influence both the solubility and reactivity of the molecule. Recent studies have highlighted the potential of nitroaromatic compounds as intermediates in the synthesis of antimicrobial and anti-inflammatory agents. The methyl group, on the other hand, contributes to steric hindrance, which can be exploited to optimize binding affinities and selectivity in drug design.

Morpholine itself is a heterocyclic amine that is widely used in pharmaceuticals due to its ability to enhance solubility and bioavailability of active ingredients. Its incorporation into 3-(3-methyl-4-nitrophenyl)morpholine not only improves the compound's pharmacokinetic profile but also opens up possibilities for further derivatization. Researchers have been exploring morpholine derivatives as candidates for treating neurological disorders, cardiovascular diseases, and infections, owing to their ability to cross the blood-brain barrier and interact with various enzymes and receptors.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(3-methyl-4-nitrophenyl)morpholine for potential therapeutic applications. Molecular docking studies have shown that this compound exhibits promising interactions with targets such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The nitro group's redox-active nature further suggests its utility in developing prodrugs that can release active species under physiological conditions, thereby enhancing therapeutic efficacy.

In addition to its pharmacological potential, 3-(3-methyl-4-nitrophenyl)morpholine has been investigated for its role in material science. The combination of aromatic rings and nitrogen-containing heterocycles often results in compounds with unique electronic properties, making them suitable for applications in organic electronics and catalysis. For instance, derivatives of this compound have been explored as ligands in transition metal catalysis, where they can facilitate various organic transformations with high selectivity.

The synthesis of 3-(3-methyl-4-nitrophenyl)morpholine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution followed by morpholine ring formation. Advances in green chemistry principles have encouraged researchers to develop more sustainable methodologies, such as catalytic processes that minimize waste generation. These efforts align with global trends toward environmentally friendly chemical synthesis.

One of the most exciting areas of research involving 3-(3-methyl-4-nitrophenyl)morpholine is its application in drug discovery pipelines. The compound's structural features make it a versatile building block for creating libraries of analogs that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced potency against disease-causing targets. This approach has led to several hits that are being further developed into lead compounds for clinical trials.

The role of computational modeling in understanding the behavior of 3-(3-methyl-4-nitrophenyl)morpholine cannot be overstated. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for rational drug design. Additionally, machine learning algorithms have been trained on large datasets containing morpholine derivatives to predict their biological activities accurately. Such predictive models accelerate the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted properties.

Future directions in the study of 3-(3-methyl-4-nitrophenyl)morpholine include exploring its potential as a chiral auxiliary or ligand in asymmetric synthesis. The morpholine ring can be functionalized to introduce chiral centers, which are critical for developing enantiomerically pure drugs with improved pharmacological profiles. Furthermore, the nitro group offers opportunities for further derivatization into other bioactive moieties, such as azides or hydroxamic acids, which are known to enhance binding interactions with biological targets.

The broader implications of research on 3-(3-methyl-4-nitrophenyl)morpholine extend beyond academia and industry partnerships. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible therapeutic benefits. Public-private collaborations have already yielded several innovative drugs based on morpholine derivatives, demonstrating the importance of interdisciplinary approaches in modern drug discovery.

In conclusion,3-(3-methyl-4-nitrophenyl)morpholine (CAS No. 1391060-10-8) represents a fascinating compound with diverse applications spanning chemical biology and material science. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules, while its redox-active nature opens up possibilities for developing advanced therapeutic strategies. As research continues to uncover new aspects of this compound's properties and potential uses,3-(3-methyl-4-nitrophenyl)morpholine is poised to remain at the forefront of scientific innovation.